Cas no 1805234-75-6 (Ethyl 2-chloromethyl-4-cyano-6-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 2-chloromethyl-4-cyano-6-(trifluoromethoxy)phenylacetate
• CAS No: 1805234-75-6
• MF: C₁₃H₁₁ClF₃NO₃
• MW: 321.67955327034
• CID: 4980331
• Update Time: 2025-06-12

Ethyl 2-chloromethyl-4-cyano-6-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloromethyl-4-cyano-6-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C13H11ClF3NO3/c1-2-20-12(19)5-10-9(6-14)3-8(7-18)4-11(10)21-13(15,16)17/h3-4H,2,5-6H2,1H3
• InChI Key： KPMIARPZACQMCW-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C#N)C=C(C=1CC(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 407
• XLogP3: 3.4
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-chloromethyl-4-cyano-6-(trifluoromethoxy)phenylacetate

Ethyl 2-chloromethyl-4-cyano-6-(trifluoromethoxy)phenylacetate (CAS No. 1805234-75-6): A Comprehensive Overview

Ethyl 2-chloromethyl-4-cyano-6-(trifluoromethoxy)phenylacetate (CAS No. 1805234-75-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, presents a unique combination of functional groups that make it a valuable intermediate in the development of novel therapeutic agents. The presence of both chloromethyl and cyanopyrrolidinone moieties, alongside a trifluoromethoxy substituent, endows it with diverse reactivity and potential applications in medicinal chemistry.

The chemical structure of Ethyl 2-chloromethyl-4-cyano-6-(trifluoromethoxy)phenylacetate can be described as follows: a phenyl ring substituted at the 2-position with a chloromethyl group, at the 4-position with a cyano group, and at the 6-position with a trifluoromethoxy group. The ester functionality at the terminal position enhances its solubility in various organic solvents, making it more amenable to synthetic transformations. This structural motif has been extensively studied for its role in modulating biological pathways and its potential as a precursor for bioactive molecules.

In recent years, Ethyl 2-chloromethyl-4-cyano-6-(trifluoromethoxy)phenylacetate has been explored as a key intermediate in the synthesis of various pharmacologically relevant compounds. Its versatility stems from the reactivity of the chloromethyl and cyano groups, which can undergo nucleophilic substitution reactions to introduce different functional groups into the molecule. This property is particularly useful in constructing complex scaffolds that mimic natural products or designed heterocycles.

The trifluoromethoxy group is another critical feature of this compound, contributing to its lipophilicity and metabolic stability. This moiety is frequently incorporated into drug candidates due to its ability to enhance binding affinity to biological targets and improve pharmacokinetic profiles. The combination of these features makes Ethyl 2-chloromethyl-4-cyano-6-(trifluoromethoxy)phenylacetate an attractive building block for medicinal chemists seeking to develop novel therapeutics.

Recent studies have highlighted the compound's potential in the development of kinase inhibitors, which are crucial for treating various cancers and inflammatory diseases. The chloromethyl group can be readily converted into thioether or thiol derivatives, which are known to interact with active sites of kinases. Additionally, the cyano group can be reduced to an amine, allowing for further derivatization into more complex structures. These transformations have been exploited in the synthesis of small-molecule inhibitors that target specific kinases involved in disease pathways.

The trifluoromethoxy substituent has also been shown to play a pivotal role in enhancing the bioactivity of drug candidates. Studies have demonstrated that trifluorinated compounds often exhibit improved metabolic stability and better oral bioavailability compared to their non-fluorinated counterparts. This has led to an increased interest in incorporating trifluoromethoxy groups into drug molecules, particularly in the context of oncology and central nervous system (CNS) drugs.

In addition to its applications in kinase inhibition, Ethyl 2-chloromethyl-4-cyano-6-(trifluoromethoxy)phenylacetate has been explored in the development of antiviral agents. The structural features of this compound allow for interactions with viral proteases and polymerases, making it a promising candidate for designing new antiviral drugs. Recent advances in computational chemistry have enabled researchers to predict how modifications to this scaffold can enhance its antiviral activity, paving the way for more targeted drug design.

The synthesis of Ethyl 2-chloromethyl-4-cyano-6-(trifluoromethoxy)phenylacetate involves multiple steps that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of a phenol derivative through electrophilic aromatic substitution reactions followed by esterification and subsequent introduction of the chloromethyl and cyano groups. Advanced synthetic techniques such as transition-metal catalysis have been employed to improve reaction efficiency and selectivity.

The role of computational tools in designing synthetic routes cannot be overstated. Molecular modeling software has become indispensable for predicting reaction outcomes and identifying optimal conditions for synthesizing complex molecules like Ethyl 2-chloromethyl-4-cyano-6-(trifluoromethoxy)phenylacetate. These tools allow chemists to visualize molecular interactions and predict how different functional groups will behave under various conditions, thereby reducing experimental trial-and-error.

The safety profile of Ethyl 2-chloromethyl-4-cyano-6-(trifluoromethoxy)phenylacetate is another critical consideration in its application as a pharmaceutical intermediate. While it does not pose significant toxicity risks under controlled conditions, proper handling procedures must be followed to minimize exposure during synthesis and purification. Personal protective equipment (PPE), such as gloves and lab coats, should be used when handling this compound, along with adequate ventilation systems to prevent inhalation exposure.

In conclusion, Ethyl 2-chloromethyl-4-cyano-6-(trifluoromethoxy)phenylacetate (CAS No. 1805234-75-6) is a versatile intermediate with broad applications in pharmaceutical chemistry. Its unique structural features make it an invaluable tool for developing novel therapeutic agents targeting various diseases, including cancer and viral infections. Advances in synthetic methodologies and computational chemistry continue to enhance our ability to harness this compound's potential, making it an essential component in modern drug discovery efforts.